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Compound of Interest

Compound Name: M3541

Cat. No.: B1193091

For Researchers, Scientists, and Drug Development Professionals: Essential Safety and
Logistical Information for the Disposal of M3541.

M3541 is a potent, orally active, and selective ATP-competitive inhibitor of Ataxia Telangiectasia
Mutated (ATM) kinase, a critical component of the DNA damage response pathway. Its role in
sensitizing cancer cells to radiation and chemotherapy makes it a compound of significant
interest in oncological research and drug development. Due to its potent biological activity,
proper disposal of M3541 is crucial to ensure personnel safety and environmental protection.
While a specific Safety Data Sheet (SDS) for M3541 is not publicly available, this guide
provides a comprehensive set of procedures for its safe handling and disposal based on
general best practices for potent pharmaceutical compounds and investigational drugs.

Chemical and Physical Properties of M3541

A clear understanding of the chemical and physical properties of M3541 is fundamental to its
safe handling and disposal. The following table summarizes the available data for M3541.
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Property Value

3-fluoro-4-(7-methoxy-3-methyl-8-(1-methyl-1H-
Chemical Name pyrazol-4-yl)-2-oxo-2,3-dihydro-1H-imidazo[4,5-

c]quinolin-1-yl)benzonitrile

Molecular Formula C23H17FN602

Molecular Weight 428.42 g/mol

Appearance Solid powder

CAS Number 1360628-91-6

Mechanism of Action Potent and selective inhibitor of ATM kinase

M3541 Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of M3541
waste. Adherence to this workflow is critical for ensuring that all waste streams are handled in
accordance with institutional and regulatory standards.
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Caption: Workflow for the safe disposal of M3541 waste.
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Step-by-Step Disposal Procedures for M3541

The following procedures provide a detailed guide for the proper disposal of M3541. These
steps are designed to be followed by trained laboratory and clinical personnel.

1. Personal Protective Equipment (PPE):

o Always wear appropriate PPE when handling M3541, including a lab coat, safety glasses
with side shields, and nitrile gloves.

o For handling larger quantities or when there is a risk of aerosolization, a respirator may be
necessary. Consult your institution's EHS for specific recommendations.

2. Waste Segregation:

o All materials that have come into contact with M3541 must be considered contaminated and
segregated as chemical waste. This includes:

[e]

Unused or expired M3541 powder.

o

Solutions containing M3541.

o

Contaminated labware (e.g., vials, pipette tips, tubes).

[¢]

Contaminated PPE (e.g., gloves, disposable lab coats).
3. Waste Collection and Labeling:

o Collect all M3541 waste in a designated, leak-proof, and clearly labeled hazardous waste
container.

e The label should include:
o The words "Hazardous Waste".

o The full chemical name: 3-fluoro-4-(7-methoxy-3-methyl-8-(1-methyl-1H-pyrazol-4-yl)-2-
0x0-2,3-dihydro-1H-imidazo[4,5-c]quinolin-1-yl)benzonitrile.
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The CAS number: 1360628-91-6.

[e]

o

The concentration of M3541 if in solution.

The date the waste was first added to the container.

[¢]

[¢]

An appropriate hazard warning (e.g., "Potent Compound,"” "Toxic").

. Consultation with Environmental Health & Safety (EHS):

This is a critical step. Contact your institution's EHS office to inform them about the M3541
waste you have generated.

EHS will provide specific guidance on the disposal procedures required by your institution
and in compliance with local, state, and federal regulations, such as the Resource
Conservation and Recovery Act (RCRA).

EHS will determine if the waste is to be classified as hazardous or non-hazardous
pharmaceutical waste. Given M3541's potent biological activity, it is highly likely to be
managed as hazardous waste.

. Storage of Waste:

Store the sealed hazardous waste container in a designated and secure satellite
accumulation area within the laboratory.

Ensure the storage area is well-ventilated and away from incompatible chemicals.

. Final Disposal:

The final disposal of M3541 waste will be managed by your institution's EHS department,
typically through a licensed hazardous waste disposal contractor.

The most common and recommended method for the disposal of potent pharmaceutical
compounds is incineration at a permitted facility. This ensures the complete destruction of
the active molecule.

Do not dispose of M3541 down the drain or in regular trash.
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7. Documentation:

¢ Maintain accurate records of all M3541 waste generated and disposed of. This
documentation is essential for regulatory compliance and for tracking the lifecycle of the
compound within your facility.

By adhering to these procedures, researchers, scientists, and drug development professionals
can ensure the safe and compliant disposal of the potent ATM inhibitor M3541, thereby
protecting themselves, their colleagues, and the environment. Always prioritize safety and
consult with your institution's EHS department for guidance specific to your location and facility.

 To cite this document: BenchChem. [Proper Disposal Procedures for M3541, a Selective
ATM Inhibitor]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193091#m3541-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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